![molecular formula C23H23N5O2S B2355082 N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(methylthio)benzamide CAS No. 922018-48-2](/img/structure/B2355082.png)
N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(methylthio)benzamide
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Description
N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiviral Activity
One study focuses on the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, highlighting a new route to create compounds with significant anti-influenza A virus activity. Specifically, some synthesized compounds showed substantial antiviral activities against the H5N1 subtype of the bird flu influenza, indicating potential therapeutic applications for influenza outbreaks (A. Hebishy et al., 2020).
Anticancer and Anti-inflammatory Agents
Research into pyrazolo[3,4-d]pyrimidine derivatives has uncovered their potential as anticancer and anti-inflammatory agents. For instance, a study synthesized a series of compounds and evaluated them for their cytotoxic activity against cancer cells, revealing some derivatives with promising inhibitory effects (Ashraf S. Hassan et al., 2014). Another study synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibition and analgesic activity, suggesting their utility in developing new anti-inflammatory drugs (A. Abu‐Hashem et al., 2020).
Antimicrobial Applications
Compounds related to the chemical structure have been explored for their antimicrobial efficacy. A novel series of derivatives was synthesized, showing antimicrobial activity against resistant strains of bacteria such as Klebsiella pneumoniae and Escherichia coli, highlighting the potential for developing new antimicrobial agents (Seddigheh Sheikhi-Mohammareh et al., 2020).
Herbicidal Activity
Another study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives, testing them for herbicidal activity against various plants. The results indicated that certain derivatives possess high inhibitory activity, suggesting their potential as herbicidal agents (Jin Luo et al., 2019).
properties
IUPAC Name |
N-[2-[5-[(4-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O2S/c1-16-7-9-17(10-8-16)14-27-15-25-21-19(23(27)30)13-26-28(21)12-11-24-22(29)18-5-3-4-6-20(18)31-2/h3-10,13,15H,11-12,14H2,1-2H3,(H,24,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYIHLFUEXAPOJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=CC=C4SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(methylthio)benzamide |
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